Cas no 58537-11-4 (3-CHLORO-4-FLUOROCINNAMIC ACID)
58537-11-4 structure
Product Name:3-CHLORO-4-FLUOROCINNAMIC ACID
CAS No:58537-11-4
MF:C9H6ClFO2
MW:200.594145298004
CID:2199121
PubChem ID:2063883
Update Time:2025-04-21
3-CHLORO-4-FLUOROCINNAMIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 3-CHLORO-4-FLUOROCINNAMIC ACID
- trans 4-fluoro-3-chloro-cinnamic acid
- PS-6304
- (E)-3-(3-chloro-4-fluoro-phenyl)-acrylic acid
- SCHEMBL1167815
- SCHEMBL1167812
- EN300-832975
- 2-Propenoic acid, 3-(3-chloro-4-fluorophenyl)-, (2E)-
- OYFKFZBXVYKVCD-DUXPYHPUSA-N
- CK2533
- 3-(3-CHLORO-4-FLUOROPHENYL)ACRYLIC ACID
- Z2942852367
- CS-0044946
- AB01329157-02
- 155814-22-5
- NCGC00337674-01
- AKOS001082084
- MFCD01631393
- (2E)-3-(3-chloro-4-fluorophenyl)prop-2-enoic acid
- BP-12809
- EN300-11138
- (e)-3-(3-chloro-4-fluorophenyl)acrylic acid
- 58537-11-4
- (E)-3-chloro-4-fluorocinnamic acid
- (E)-3-(3-chloro-4-fluorophenyl)prop-2-enoic acid
-
- Inchi: 1S/C9H6ClFO2/c10-7-5-6(1-3-8(7)11)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
- InChI Key: OYFKFZBXVYKVCD-DUXPYHPUSA-N
- SMILES: ClC1=C(C=CC(/C=C/C(=O)O)=C1)F
Computed Properties
- Exact Mass: 200.0040353g/mol
- Monoisotopic Mass: 200.0040353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
3-CHLORO-4-FLUOROCINNAMIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002512-1g |
3-Chloro-4-fluorocinnamic acid |
58537-11-4 | 1g |
324CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002512-5g |
3-Chloro-4-fluorocinnamic acid |
58537-11-4 | 5g |
1071CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002512-1g |
3-Chloro-4-fluorocinnamic acid |
58537-11-4 | 1g |
324.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002512-5g |
3-Chloro-4-fluorocinnamic acid |
58537-11-4 | 5g |
1071.0CNY | 2021-07-13 | ||
| Apollo Scientific | PC0084-1g |
3-Chloro-4-fluorocinnamic acid |
58537-11-4 | 95% | 1g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | PC0084-5g |
3-Chloro-4-fluorocinnamic acid |
58537-11-4 | 95% | 5g |
£20.00 | 2025-02-19 | |
| Apollo Scientific | PC0084-25g |
3-Chloro-4-fluorocinnamic acid |
58537-11-4 | 95% | 25g |
£57.00 | 2025-02-19 | |
| TRC | C010085-250mg |
3-Chloro-4-fluorocinnamic Acid |
58537-11-4 | 250mg |
$ 45.00 | 2022-06-06 | ||
| TRC | C010085-500mg |
3-Chloro-4-fluorocinnamic Acid |
58537-11-4 | 500mg |
$ 55.00 | 2022-06-06 | ||
| 1PlusChem | 1P00F26X-1g |
3-(3-Chloro-4-fluorophenyl)prop-2-enoic acid, 3-(3-Chloro-4-fluorophenyl)acrylic acid |
58537-11-4 | 1g |
$50.00 | 2023-12-16 |
3-CHLORO-4-FLUOROCINNAMIC ACID Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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